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Compound of Interest

Compound Name: ortho-Phenanthroline

Cat. No.: B080953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ortho-
phenanthroline (1,10-phenanthroline) in various organic solvents. Understanding the solubility

of this versatile heterocyclic compound is critical for its application in diverse fields, including

analytical chemistry, drug development, and materials science. This document presents

quantitative solubility data, detailed experimental protocols for solubility determination, and a

logical workflow for these procedures.

Core Principles of Solubility
The solubility of ortho-phenanthroline, a planar, aromatic compound, is governed by the "like

dissolves like" principle. Its solubility in a given solvent is determined by the interplay of

intermolecular forces, including dipole-dipole interactions, hydrogen bonding, and van der

Waals forces, between the solute and the solvent molecules. While generally soluble in many

organic solvents, the extent of solubility can vary significantly with the solvent's polarity,

temperature, and the presence of other substances.

Quantitative Solubility Data
The following tables summarize the available quantitative and semi-quantitative solubility data

for ortho-phenanthroline in various organic solvents. It is important to note that the solubility

can be affected by the form of ortho-phenanthroline used (e.g., anhydrous vs. monohydrate).
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Table 1: Quantitative Solubility of Ortho-Phenanthroline

Solvent Temperature (°C) Solubility

Water 20 3.3 g/L

Water 25 2.69 g/L

Ethanol Room Temperature 540 g/L

Benzene Room Temperature 14 g/L

Methanol-Water Mixtures 22 See Table 2

Ethanol-Water Mixtures 22 See Table 3

Table 2: Solubility of Ortho-Phenanthroline in Methanol-Water Mixtures at 22°C

Mole Fraction of Methanol (x₂) Concentration (mol/dm³)

0.000 0.0169

0.047 0.0269

0.099 0.0591

0.159 0.1496

0.228 0.4491

0.307 1.1412

0.400 2.5072

0.508 5.1028

0.639 1.0528

Table 3: Solubility of Ortho-Phenanthroline in Ethanol-Water Mixtures at 22°C
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Mole Fraction of Ethanol (x₂) Concentration (mol/dm³)

0.000 0.0170

0.033 0.0439

0.071 0.1040

0.117 0.3497

0.170 1.0117

0.235 2.2700

0.325 3.9585

0.418 6.8192

0.553 12.6205

Table 4: Estimated Solubility of 1,10-Phenanthroline Monohydrate at 25°C

This table provides a semi-quantitative estimation of solubility based on the volume of solvent

required to dissolve approximately 10 mg of 1,10-phenanthroline monohydrate.
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Solvent Mass (mg)
Volume of Solvent to
Dissolve (mL)

Methanol 10.26 < 0.1

Ethanol 10.17 < 0.1

2-Propanol 10.24 < 0.1

2-Butanol 10.31 < 0.1

Decanol 10.56 0.3

Acetone 10.26 < 0.1

Acetonitrile 10.02 < 0.1

Chloroform 10.38 0.2

Dichloromethane 10.26 0.2

1,2-Dichloroethane 9.74 0.12

Diethyl ether 10.01 Insoluble in 1 mL

Diisopropyl ether 10.43 Insoluble in 1 mL

Dimethyl formamide 10.16 < 0.1

Dimethyl sulfoxide 10.22 < 0.1

1,4-Dioxane 10.02 0.2

Ethyl acetate 10.13 0.3

Ethyl methyl ketone 10.26 0.2

Methyl isobutyl ketone 10.39 0.4

Nitromethane 10.43
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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